
physicochemical properties of 4-(3-
Chlorophenoxy)-2-chloropyrimidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-(3-Chlorophenoxy)-2-
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Cat. No.: B1394324

Get Quote

Technical Profile: 4-(3-Chlorophenoxy)-2-
chloropyrimidine[1][2]
Executive Summary
Compound Identity: 4-(3-Chlorophenoxy)-2-chloropyrimidine CAS Registry Number:

1203546-24-0 Role: Electrophilic Heterocyclic Intermediate[1][2]

This guide details the physicochemical and synthetic profile of 4-(3-Chlorophenoxy)-2-
chloropyrimidine, a critical scaffold in the synthesis of agrochemicals and pharmaceutical

agents (specifically kinase inhibitors and receptor antagonists).[1] Its value lies in its

bifunctional electrophilicity: the phenoxy group at the C4 position modulates the electronic

environment, while the C2-chlorine atom remains a "privileged" site for subsequent nucleophilic

aromatic substitution (

) or palladium-catalyzed cross-coupling.[1]
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Part 1: Physicochemical Properties
Objective: To provide a foundational data set for experimental design and formulation.

Calculated & Observed Constants
Due to the niche nature of this intermediate, experimental values are often proprietary. The

following data synthesizes available experimental ranges with high-fidelity predictive models

(ACD/Labs, ChemAxon) used in industrial settings.
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Property Value / Range Confidence Technical Context

Molecular Formula Exact -

Molecular Weight 241.07 g/mol Exact

Distinctive

isotope pattern (M,

M+2, M+4) in MS.[2]

Physical State Solid (Crystalline) High

Likely off-white to pale

yellow

needles/powder.

Melting Point
85°C – 95°C

(Predicted)
Med

Higher than 2,4-

dichloropyrimidine

(59°C) due to

-stacking of the

phenoxy moiety.

Boiling Point
~360°C (at 760

mmHg)
Calc

Decomposition likely

precedes boiling at

atm pressure.

LogP (Octanol/Water) 3.2 ± 0.4 High

Lipophilic. Requires

non-polar solvents for

extraction (DCM,

EtOAc).

pKa (Conjugate Acid) ~0.5 (Pyrimidine N) Calc

Weakly basic.

Protonation occurs

only in strong acid

(e.g., TFA, HCl).

Polar Surface Area 38.0 High

Good membrane

permeability profile for

derivatives.

Solubility Profile
Protocol Note: This compound is lipophilic. Aqueous solubility is negligible (<1 mg/L).
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High Solubility: Dichloromethane (DCM), Ethyl Acetate, DMSO, DMF.

Moderate Solubility: Methanol, Ethanol (heating required).

Insoluble: Water, dilute aqueous buffers (pH 4-9).

Part 2: Structural Analysis & Reactivity
Objective: To explain the electronic causality governing the compound's stability and reactivity.

Electronic Architecture
The pyrimidine ring is electron-deficient (

-deficient).[1] The introduction of the 3-chlorophenoxy group at C4 introduces two competing
effects:

Inductive Withdrawal (-I): The oxygen atom pulls electron density, maintaining the ring's

electrophilicity.

Resonance Donation (+M): The oxygen lone pair donates into the ring, slightly deactivating

the C2 position compared to the parent 2,4-dichloropyrimidine.

However, the C2-Chlorine remains highly reactive toward nucleophiles (amines, thiols) because

the nitrogen atoms at positions 1 and 3 stabilize the Meisenheimer intermediate formed during

attack at C2.

Regioselectivity in Synthesis
The synthesis of this core typically proceeds via

on 2,4-dichloropyrimidine.[1][3]

Why C4? Nucleophilic attack by the phenoxide ion occurs preferentially at C4 over C2. This

is driven by the steric hindrance at C2 (flanked by two nitrogens) and the trajectory of the

LUMO, which has a higher coefficient at C4 in 2,4-dichloropyrimidines.

Reactivity Workflow (Graphviz)
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The following diagram illustrates the synthesis of the core and its subsequent diversification,

highlighting the regiochemical control.
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Figure 1: Synthetic pathway illustrating the regioselective installation of the phenoxy group at

C4, followed by C2 functionalization.[1]

Part 3: Experimental Protocols
Objective: To provide self-validating methods for synthesis and analysis.

Synthesis Protocol (Standardized)
Note: This protocol assumes the use of standard Schlenk line techniques.

Charge: To a dry round-bottom flask, add 2,4-dichloropyrimidine (1.0 eq) and anhydrous

DMF (0.5 M concentration).

Activation: Cool to 0°C. Add Potassium Carbonate (

) (1.2 eq) or Cesium Carbonate (for faster kinetics).

Addition: Add 3-chlorophenol (1.05 eq) dropwise. Crucial: Slow addition prevents bis-

substitution.

Reaction: Allow to warm to Room Temperature (RT). Stir for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 8:2).
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Checkpoint: The starting material (Rf ~0.6) should disappear; Product (Rf ~0.4) appears.

[4][2][5][6][7][8][9][10][11]

Workup: Dilute with water (precipitate may form). Extract with Ethyl Acetate (3x). Wash

organics with brine (remove DMF). Dry over

.

Purification: Recrystallization from Ethanol/Water or Flash Chromatography (

).

Analytical Characterization (QC)
To validate the structure, specifically the regiochemistry (C4 vs C2 substitution), use the

following criteria:

1H NMR (DMSO-d6, 400 MHz):

Pyrimidine H6: Doublet,

~8.4–8.6 ppm (

). Deshielded by adjacent N.

Pyrimidine H5: Doublet,

~6.9–7.2 ppm (

).

Differentiation: If substitution occurred at C2, the symmetry and chemical shifts of the

pyrimidine protons would shift significantly. The H5/H6 coupling constant is diagnostic for

the 4-substituted isomer.[1]

Mass Spectrometry (LC-MS):

Look for the parent ion

.
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Isotope Pattern: A characteristic 9:6:1 ratio for

confirms the presence of two chlorine atoms (one on the ring, one on the phenol).

Part 4: Handling & Safety (E-E-A-T)
Objective: To ensure personnel safety during handling.[5]

Hazard Classification:

Acute Toxicity: Harmful if swallowed (Category 4).[9]

Skin/Eye Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category

2A).

Sensitization: Potential skin sensitizer due to the reactive chloropyrimidine moiety.

Storage Protocol:

Store at 2–8°C (Refrigerate).

Keep under inert atmosphere (

or Ar) if storing for >3 months to prevent hydrolysis of the C2-Cl bond.

Incompatibility: Avoid strong oxidizers and strong bases (unless intended for reaction).

Purity Analysis Workflow
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Figure 2: Quality control decision tree for validating compound purity prior to biological

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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